Cas no 148869-18-5 (1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-)

1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)- structure
148869-18-5 structure
Product name:1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-
CAS No:148869-18-5
MF:C14H10N6O4
MW:326.267001628876
CID:1320276

1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-1-amine, N,N-bis(4-nitrophenyl)-
    • Inchi: 1S/C14H10N6O4/c21-19(22)13-5-1-11(2-6-13)18(17-10-15-9-16-17)12-3-7-14(8-4-12)20(23)24/h1-10H
    • InChI Key: CALIKLFQLUGQCU-UHFFFAOYSA-N
    • SMILES: N1(N(C2=CC=C([N+]([O-])=O)C=C2)C2=CC=C([N+]([O-])=O)C=C2)C=NC=N1

Computed Properties

  • Exact Mass: 326.0765

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 579.6±60.0 °C(Predicted)
  • PSA: 120.23
  • pka: 0.60±0.10(Predicted)

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